Cas no 1361115-75-4 (2-(5-Bromopyridin-2-yl)-4-methylmorpholine hydrochloride)

• Product Name: 2-(5-Bromopyridin-2-yl)-4-methylmorpholine hydrochloride
• CAS No: 1361115-75-4
• MF: C₁₀H₁₄BrClN₂O
• MW: 293.587960720062
• MDL: MFCD21606251
• CID: 4697017
• Update Time: 2025-06-14

2-(5-Bromopyridin-2-yl)-4-methylmorpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromopyridin-2-yl)-4-methylmorpholine hydrochloride
• 2-(5-Bromo-pyridin-2-yl)-4-methyl-morpholine hydrochloride
• 2-(5-Bromopyridin-2-yl)-4-methylmorpholine hydrochloride

• MDL： MFCD21606251
• Inchi： 1S/C10H13BrN2O.ClH/c1-13-4-5-14-10(7-13)9-3-2-8(11)6-12-9;/h2-3,6,10H,4-5,7H2,1H3;1H
• InChI Key： CHZJOCAKDUVXKX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1CN(C)CCO1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 191
• Topological Polar Surface Area: 25.4

Additional information on 2-(5-Bromopyridin-2-yl)-4-methylmorpholine hydrochloride

Recent Advances in the Study of 2-(5-Bromopyridin-2-yl)-4-methylmorpholine hydrochloride (CAS: 1361115-75-4)

The compound 2-(5-Bromopyridin-2-yl)-4-methylmorpholine hydrochloride (CAS: 1361115-75-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-(5-Bromopyridin-2-yl)-4-methylmorpholine hydrochloride as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The bromopyridine moiety of this compound is particularly noteworthy for its ability to facilitate cross-coupling reactions, making it a versatile building block in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 2-(5-Bromopyridin-2-yl)-4-methylmorpholine hydrochloride using a modified Buchwald-Hartwig amination protocol. The study reported a high yield of the compound, along with excellent purity, which is essential for its subsequent use in drug development. The authors also explored its reactivity in Suzuki-Miyaura cross-coupling reactions, further expanding its utility in the synthesis of complex molecules.

Another significant advancement was reported in a recent preprint on bioRxiv, where the compound was evaluated for its inhibitory activity against a panel of protein kinases. The results indicated moderate to strong inhibition of several kinases involved in cancer cell proliferation, suggesting its potential as a lead compound for further optimization. Molecular docking studies revealed that the morpholine ring and bromopyridine group play crucial roles in binding to the kinase active site, providing insights for structure-activity relationship (SAR) studies.

Beyond its applications in kinase inhibition, 2-(5-Bromopyridin-2-yl)-4-methylmorpholine hydrochloride has also been investigated for its role in the development of positron emission tomography (PET) tracers. A 2022 study in ACS Chemical Biology described the radiolabeling of this compound with fluorine-18, enabling its use in imaging studies to visualize kinase activity in vivo. This approach holds promise for non-invasive monitoring of kinase-targeted therapies in patients.

In conclusion, the latest research on 2-(5-Bromopyridin-2-yl)-4-methylmorpholine hydrochloride underscores its versatility and importance in chemical biology and drug discovery. Its applications range from serving as a synthetic intermediate to exhibiting direct biological activity, making it a valuable tool for researchers. Future studies are expected to further explore its therapeutic potential and optimize its properties for clinical applications.